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Compound of Interest

Compound Name: 1,1-Difluoropropane

Cat. No.: B3041945 Get Quote

A Comparative Analysis of the Physical Properties of Difluoropropane Isomers

For researchers, scientists, and drug development professionals, a nuanced understanding of

how fluorine substitution impacts the physicochemical properties of organic molecules is

paramount. The strategic placement of fluorine atoms can dramatically alter a molecule's

polarity, boiling point, and other key characteristics, thereby influencing its behavior in biological

and material systems. This guide presents a comparative study of the four constitutional

isomers of difluoropropane (C₃H₆F₂): 1,1-difluoropropane, 1,2-difluoropropane, 1,3-

difluoropropane, and 2,2-difluoropropane. By examining their physical properties, supported by

experimental data, this document aims to provide a clear framework for selecting the

appropriate isomer for specific research and development applications.

Isomers of Difluoropropane
The four constitutional isomers of difluoropropane are distinguished by the position of the two

fluorine atoms on the three-carbon propane backbone. This variation in atomic arrangement

leads to significant differences in molecular symmetry, dipole moment, and intermolecular

forces, which in turn dictate their distinct physical properties.

Comparison of Physical Properties
The physical properties of the difluoropropane isomers are summarized in the table below.

These properties are critical for predicting the behavior of these compounds in various

applications, from their use as refrigerants to their role as intermediates in organic synthesis.
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Property
1,1-
Difluoropropa
ne

1,2-
Difluoropropa
ne

1,3-
Difluoropropa
ne

2,2-
Difluoropropa
ne

Boiling Point (°C) ~8 to 16.72[1] 27.3 40-42[2] -1 to -0.4[3][4]

Melting Point

(°C)

-104.8 (estimate)

[1]
Not available

-104.8 (estimate)

[2]
-104.8[3][4]

Density (g/cm³) 0.920 0.896 1.005[2] 0.92 at 20°C[4]

Vapor Pressure Not available Not available Not available
2010 mmHg at

25°C[3]

Dipole Moment

(D)
Not available Not available 1.949 Not available

Experimental Protocols
The following sections detail the generalized experimental methodologies for determining the

key physical properties discussed in this guide.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common method for determining the boiling point is the

capillary method.

Protocol:

A small amount of the difluoropropane isomer is placed in a melting point tube.

A capillary tube, sealed at one end, is inverted and placed into the melting point tube

containing the sample.

The apparatus is heated slowly and evenly.

As the temperature rises, air trapped in the capillary tube will be expelled, forming a stream

of bubbles.
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The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is noted.

The heat source is then removed, and the liquid is allowed to cool.

The temperature at which the liquid is drawn back into the capillary tube is recorded as the

boiling point.

Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. The capillary method is a standard technique for determining the melting point of a

crystalline solid.[5][6][7][8]

Protocol:

A small amount of the solid difluoropropane isomer is finely powdered.

The open end of a capillary tube is pressed into the powder to pack a small amount of the

sample into the sealed end.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt (the first appearance of liquid) and

the temperature at which the substance is completely melted are recorded as the melting

point range.

Determination of Density
Density is the mass of a substance per unit volume. For liquids, density can be determined

using a pycnometer or a hydrometer.

Protocol (using a pycnometer):

The mass of a clean, dry pycnometer is accurately measured.
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The pycnometer is filled with the liquid difluoropropane isomer, ensuring no air bubbles are

present.

The mass of the pycnometer filled with the liquid is measured.

The volume of the pycnometer is determined by repeating the process with a reference liquid

of known density (e.g., water).

The density of the difluoropropane isomer is calculated by dividing the mass of the liquid by

its volume.

Determination of Vapor Pressure
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system. The static

method is a direct way to measure vapor pressure.[9][10][11][12][13]

Protocol (Static Method):

A small amount of the difluoropropane isomer is placed in a flask connected to a pressure

measurement device (manometer) and a vacuum pump.

The sample is degassed by freezing it and evacuating the space above it to remove any

dissolved air.

The flask is then placed in a constant-temperature bath.

As the sample vaporizes, the pressure inside the apparatus increases until it reaches a

constant value.

This equilibrium pressure is the vapor pressure of the substance at that temperature.

Workflow for Isomer Separation and Identification
The differentiation of the difluoropropane isomers can be achieved through a combination of

physical property measurements and spectroscopic analysis. The following diagram illustrates

a logical workflow for this process.
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Workflow for Difluoropropane Isomer Analysis
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Caption: Workflow for the separation and identification of difluoropropane isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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